Cas no 792936-50-6 (Benzene, 1,2-dinitro-4,5-bis(tetradecyloxy)-)

• Product Name: Benzene, 1,2-dinitro-4,5-bis(tetradecyloxy)-
• CAS No: 792936-50-6
• MF: C₃₄H₆₀N₂O₆
• MW: 592.850010871887
• CID: 533029
• PubChem ID: 71402890
• Update Time: 2025-04-19

Benzene, 1,2-dinitro-4,5-bis(tetradecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dinitro-4,5-bis(tetradecyloxy)-
• 1,2-dinitro-4,5-di(tetradecoxy)benzene
• 792936-50-6
• DTXSID60823833
• 1,2-DINITRO-4,5-BIS(TETRADECYLOXY)BENZENE

• Inchi： 1S/C34H60N2O6/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-41-33-29-31(35(37)38)32(36(39)40)30-34(33)42-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h29-30H,3-28H2,1-2H3
• InChI Key： CRSQJPCUUSHLTC-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=CC=1OCCCCCCCCCCCCCC)[N+](=O)[O-])[N+](=O)[O-])CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 592.44513764g/mol
• Monoisotopic Mass: 592.44513764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 28
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.9
• Topological Polar Surface Area: 110Ų